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Compound of Interest

Compound Name: methanesulfenamide, N-methyl-

CAS No.: 130412-04-3

Cat. No.: B14279570

Get Quote

Executive Summary
N-methylmethanesulfonamide (NMMS, CAS 1184-85-6) is a critical synthetic intermediate and

structural motif in the development of sulfonamide-based pharmacophores. Precise

characterization of its fragmentation pattern is essential for metabolite identification, impurity

profiling, and genotoxic impurity (GTI) monitoring. This guide provides an in-depth analysis of

the NMMS fragmentation mechanism, comparing its behavior against structural analogs to aid

researchers in confident structural elucidation.
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Property Detail

IUPAC Name N-methylmethanesulfonamide

Formula

Molecular Weight 109.15 g/mol

Monoisotopic Mass 109.0197 Da

Key Structural Motif
Sulfonyl group (

) bridged to a secondary amine

Application

Synthesis of agrochemicals, protease inhibitors,

and potential genotoxic impurity in mesylate salt

drugs.

Fragmentation Mechanism Analysis
The fragmentation of NMMS is governed by the stability of the sulfonyl cation and the lability of

the S-N bond. Understanding these pathways requires distinguishing between Electron

Ionization (EI) and Electrospray Ionization (ESI).

2.1 Electron Ionization (EI) – Hard Ionization
In EI (70 eV), the molecular ion (

, m/z 109) is often weak or absent due to the high internal energy imparted. The spectrum is
dominated by fragment ions resulting from

-cleavage and inductive cleavage.

Primary Pathway (S-N Cleavage): The most energetically favorable bond rupture occurs at

the S-N junction. The positive charge is retained by the sulfonyl group due to the high

stability of the sulfur-oxygen resonance system.

Fragment:

(m/z 79)
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Mechanism: Inductive cleavage driven by the electronegative oxygen atoms.

Status:Base Peak (100% Relative Abundance).

Secondary Pathway (Amine Fragment): Alternatively, the charge can be retained on the

nitrogen fragment, though this is less favored in EI compared to the sulfonyl cation.

Fragment:

(m/z 30)

Mechanism: Hydrogen rearrangement and subsequent cleavage.[1]

Tertiary Pathway (Desulfonylation): Loss of the

moiety.

Fragment:

(m/z 30) or Methyl radical loss from m/z 79 yielding

(m/z 64).

2.2 Electrospray Ionization (ESI) – Soft Ionization
In ESI (Positive Mode), the molecule forms a protonated precursor

.

Precursor Ion: m/z 110.027

Collision-Induced Dissociation (CID):

Neutral Loss of Methylamine: The protonated amine is a good leaving group.

(Neutral Loss 31 Da)

Product Ion:m/z 79

Rearrangement (SO2 Extrusion): A characteristic rearrangement for sulfonamides

involving the migration of the methyl group to the oxygen or nitrogen during
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loss.

Product Ion:m/z 46 (

, dimethylamine-like fragment).

Visualization of Fragmentation Pathways
The following diagram illustrates the competitive fragmentation pathways for NMMS under ESI-

MS/MS conditions.
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Figure 1: Proposed fragmentation tree for N-methylmethanesulfonamide in ESI(+) mode. The

m/z 79 ion is the diagnostic quantifier.
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Comparative Analysis: NMMS vs. Structural Alternatives
To distinguish NMMS from its analogs, we compare the fragmentation signatures. This is

crucial when analyzing mixtures or metabolic degradation products.

Feature
N-

Methylmethanesulfo

namide (NMMS)

Methanesulfonamide

(MS)

N,N-

Dimethylmethanesulf

onamide (DMMS)

Structure

MW 109 95 123

Precursor [M+H]+ 110 96 124

Base Peak

(Fragment)

m/z 79 (

)

m/z 79 (

)

m/z 79 (

)

Diagnostic Neutral

Loss

31 Da (

)

17 Da (

)

45 Da (

)

Secondary Fragment
m/z 46

(Rearrangement)

m/z 15 (

)

m/z 44 (

)

Differentiation

Strategy

Look for m/z 110

79 transition.

Look for m/z 96

79 transition.

Look for m/z 124

79 transition.

Key Insight: While all three compounds share the stable sulfonyl core (m/z 79), the neutral loss

is the specific fingerprint. In Triple Quadrupole (QqQ) methods, the Neutral Loss Scan mode is

highly effective for screening this class of compounds.

Experimental Protocol: Method Optimization
For researchers developing a quantitative assay (e.g., for impurity analysis in drug

substances), the following protocol ensures robust detection.

Protocol: MS/MS Optimization for NMMS
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Standard Preparation: Dissolve NMMS in 50:50 Methanol:Water + 0.1% Formic Acid to a

concentration of 1 µg/mL.

Infusion: Introduce sample via syringe pump at 10 µL/min into the ESI source.

Source Parameters (Typical for Sciex/Waters systems):

Ion Spray Voltage: 4500 V

Temperature: 300°C (Low temp prevents thermal degradation)

Curtain Gas: 20 psi

Q1 Scan: Verify [M+H]+ at m/z 110.0. Ensure no sodium adducts ([M+Na]+ 132.0) dominate,

as they fragment poorly.

Product Ion Scan: Select m/z 110 as precursor. Ramp Collision Energy (CE) from 10 to 50

eV.

MRM Selection:

Quantifier: 110.0

79.0 (High intensity, stable).

Qualifier: 110.0

46.0 (Lower intensity, confirms structure).

Workflow Visualization
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Figure 2: Step-by-step MS/MS method development workflow for N-

methylmethanesulfonamide.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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